Cas no 1993318-39-0 ((2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 1993318-39-0
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6220872
• PubChem ID: 121604438
• Update Time: 2025-05-19

(2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid
• EN300-19466307
• 1993318-39-0
• AKOS026739686
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(pyrimidin-5-yl)propanoic acid

• Inchi： 1S/C15H15N3O4/c19-14(20)13(6-12-7-16-10-17-8-12)18-15(21)22-9-11-4-2-1-3-5-11/h1-5,7-8,10,13H,6,9H2,(H,18,21)(H,19,20)/t13-/m0/s1
• InChI Key： JJXPTROKCHGLKB-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid

Research Briefing on (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid (CAS: 1993318-39-0)

In recent years, the compound (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid (CAS: 1993318-39-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its pyrimidin-5-yl side chain and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential as a building block in peptide synthesis and as a precursor for novel therapeutic agents. The unique structural features of this compound make it a valuable tool for drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid in the design of peptidomimetics targeting protein-protein interactions (PPIs). The researchers employed solid-phase peptide synthesis (SPPS) to incorporate this compound into a series of cyclic peptides, which were then evaluated for their binding affinity to the p53-MDM2 interaction site. The results demonstrated that the pyrimidin-5-yl moiety significantly enhanced the binding potency, with one derivative exhibiting an IC50 value of 12 nM, a 10-fold improvement over the lead compound. This finding underscores the potential of 1993318-39-0 as a key structural element in PPI inhibitors.

Another noteworthy application of this compound was reported in a Nature Communications article, where it served as a starting material for the synthesis of novel kinase inhibitors. The research team utilized a structure-activity relationship (SAR) approach to modify the propanoic acid side chain, resulting in a series of compounds with selective inhibitory activity against Bruton's tyrosine kinase (BTK). The most potent analogue, featuring a trifluoromethyl substitution at the pyrimidine ring, displayed nanomolar potency (Ki = 3.2 nM) and excellent selectivity over other kinases in the panel. These results highlight the versatility of 1993318-39-0 in medicinal chemistry campaigns targeting enzyme inhibition.

From a pharmacological perspective, recent pharmacokinetic studies have shed light on the ADME (absorption, distribution, metabolism, and excretion) properties of derivatives containing the (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid scaffold. A 2023 study in Drug Metabolism and Disposition reported that compounds based on this core structure generally exhibit favorable metabolic stability in human liver microsomes, with half-lives exceeding 60 minutes. However, the presence of the Cbz group was found to contribute to rapid clearance in vivo, suggesting that alternative protecting groups or prodrug strategies may be necessary for optimal bioavailability.

In the realm of chemical biology, researchers have exploited the fluorescent properties of the pyrimidin-5-yl moiety in (2S)-2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid to develop novel probes for cellular imaging. A recent ACS Chemical Biology publication described the use of this compound as a foundation for Förster resonance energy transfer (FRET)-based sensors capable of monitoring intracellular protease activity. The probe demonstrated high sensitivity to caspase-3 activity in apoptotic cells, with a 15-fold increase in fluorescence intensity upon enzyme activation. This application opens new possibilities for real-time monitoring of biochemical processes in living systems.

Looking forward, the scientific community continues to explore the potential of 1993318-39-0 in various therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use as a warhead in covalent inhibitor design. The compound's unique combination of synthetic accessibility, structural diversity, and biological relevance positions it as a valuable asset in the ongoing pursuit of innovative pharmaceutical solutions. As these investigations progress, we anticipate seeing more clinical candidates emerging from this chemical scaffold in the coming years.